Cas no 893734-67-3 (Methyl 5-(3-chlorophenyl)nicotinate)
893734-67-3 structure
Product Name:Methyl 5-(3-chlorophenyl)nicotinate
CAS No:893734-67-3
MF:C13H10ClNO2
MW:247.677002429962
CID:1031180
PubChem ID:20099850
Update Time:2025-04-20
Methyl 5-(3-chlorophenyl)nicotinate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 5-(3-chlorophenyl)nicotinate
- Methyl 5-(3-chlorophenyl)nicotite
- methyl 5-(3-chlorophenyl)pyridine-3-carboxylate
- DTXSID80602420
- 5-(3-Chloro-phenyl)-nicotinic acid methyl ester
- KJVOSFMLXLCEIL-UHFFFAOYSA-N
- SCHEMBL4592371
- BB 0223237
- Methyl5-(3-chlorophenyl)nicotinate
- J-522397
- AKOS004116374
- 893734-67-3
- DB-265463
-
- MDL: MFCD06802184
- Inchi: 1S/C13H10ClNO2/c1-17-13(16)11-5-10(7-15-8-11)9-3-2-4-12(14)6-9/h2-8H,1H3
- InChI Key: KJVOSFMLXLCEIL-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)C1C=NC=C(C(=O)OC)C=1
Computed Properties
- Exact Mass: 247.0400063g/mol
- Monoisotopic Mass: 247.0400063g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 39.2Ų
Methyl 5-(3-chlorophenyl)nicotinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019109942-1g |
Methyl 5-(3-chlorophenyl)nicotinate |
893734-67-3 | 95% | 1g |
$400.00 | 2023-08-31 | |
| Chemenu | CM132879-1g |
methyl 5-(3-chlorophenyl)nicotinate |
893734-67-3 | 95% | 1g |
$333 | 2023-02-18 | |
| Chemenu | CM132879-1g |
methyl 5-(3-chlorophenyl)nicotinate |
893734-67-3 | 95% | 1g |
$333 | 2021-08-05 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1747943-1g |
Methyl 5-(3-chlorophenyl)nicotinate |
893734-67-3 | 98% | 1g |
¥2368.00 | 2024-04-26 |
Methyl 5-(3-chlorophenyl)nicotinate Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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